Cas no 954565-51-6 (N-(3-Amino-4-chlorophenyl)-2-ethoxyacetamide)

• Product Name: N-(3-Amino-4-chlorophenyl)-2-ethoxyacetamide
• CAS No: 954565-51-6
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• CID: 4723118
• Update Time: 2025-06-22

N-(3-Amino-4-chlorophenyl)-2-ethoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-AMINO-4-CHLOROPHENYL)-2-ETHOXYACETAMIDE
• N-(3-Amino-4-chlorophenyl)-2-ethoxyacetamide

• Inchi： 1S/C10H13ClN2O2/c1-2-15-6-10(14)13-7-3-4-8(11)9(12)5-7/h3-5H,2,6,12H2,1H3,(H,13,14)
• InChI Key： HEUFBFJLCADKHI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1N)NC(COCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 214
• Topological Polar Surface Area: 64.4

Additional information on N-(3-Amino-4-chlorophenyl)-2-ethoxyacetamide

Introduction to N-(3-Amino-4-chlorophenyl)-2-ethoxyacetamide (CAS No. 954565-51-6)

N-(3-Amino-4-chlorophenyl)-2-ethoxyacetamide, identified by its CAS number 954565-51-6, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural features of this compound, particularly the presence of both amino and chloro substituents on the phenyl ring, make it a versatile scaffold for further chemical modifications and biological evaluations.

The synthesis of N-(3-Amino-4-chlorophenyl)-2-ethoxyacetamide involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. The choice of starting materials and reaction conditions is crucial in ensuring high yield and purity. Recent advancements in synthetic methodologies have enabled more efficient and environmentally friendly approaches to its preparation, aligning with the growing emphasis on green chemistry principles.

In the realm of drug discovery, N-(3-Amino-4-chlorophenyl)-2-ethoxyacetamide has been explored for its potential pharmacological properties. Studies have indicated that this compound may exhibit inhibitory activity against various biological targets, making it a promising candidate for further investigation. The amino group on the phenyl ring provides a site for hydrogen bonding interactions, which can be critical for binding to biological receptors. Additionally, the chloro substituent can enhance lipophilicity, influencing membrane permeability and drug absorption.

The use of computational modeling techniques has been instrumental in understanding the binding mode of N-(3-Amino-4-chlorophenyl)-2-ethoxyacetamide with target proteins. Molecular docking studies have revealed that this compound can effectively interact with enzymes and receptors involved in critical metabolic pathways. These insights have guided the design of analogs with improved binding affinity and selectivity. For instance, modifications to the ethoxyacetamide moiety have shown promising results in enhancing bioavailability and reducing off-target effects.

Epidemiological studies have also highlighted the importance of compounds with structural similarities to N-(3-Amino-4-chlorophenyl)-2-ethoxyacetamide in addressing various health challenges. By leveraging existing knowledge from related molecules, researchers can accelerate the development process and minimize trial-and-error experimentation. This approach not only saves time but also reduces costs associated with drug development.

The regulatory landscape for pharmaceutical compounds necessitates rigorous testing to ensure safety and efficacy. N-(3-Amino-4-chlorophenyl)-2-ethoxyacetamide, as a novel entity, must undergo comprehensive preclinical studies before moving into clinical trials. These studies include toxicity assessments, pharmacokinetic evaluations, and interaction studies with other drugs. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the compound accurately.

The role of N-(3-Amino-4-chlorophenyl)-2-ethoxyacetamide extends beyond its direct therapeutic applications. It serves as a valuable intermediate in the synthesis of more complex molecules, contributing to the broader pharmaceutical toolkit available to researchers. The ability to functionalize different parts of its structure allows for the creation of diverse derivatives with tailored properties.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the way new compounds are identified and optimized. AI algorithms can predict the potential activity of N-(3-Amino-4-chlorophenyl)-2-ethoxyacetamide against various disease targets based on its molecular structure. This predictive capability has significantly reduced the time required to identify promising candidates for further investigation.

The environmental impact of pharmaceutical production is another critical consideration. Sustainable practices are being adopted to minimize waste and reduce energy consumption during synthesis. Green chemistry principles are being applied to develop more eco-friendly methods for producing N-(3-Amino-4-chlorophenyl)-2-ethoxyacetamide, ensuring that future advancements in medicine are aligned with environmental stewardship.

In conclusion, N-(3-Amino-4-chlorophenyl)-2-ethoxyacetamide strong>(CAS No. 954565-51-6) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it a versatile scaffold for further exploration, while recent technological advancements continue to enhance our understanding of its pharmacological properties. As research progresses, this compound is poised to play a crucial role in addressing some of today's most pressing health challenges.